2,5-dichloro-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-(6-ethoxy-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C14H10Cl2N2O2S2/c1-2-20-7-3-4-9-10(5-7)21-14(17-9)18-13(19)8-6-11(15)22-12(8)16/h3-6H,2H2,1H3,(H,17,18,19)
• InChI Key: VVFFOZSVMKZNTM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C14H10Cl2N2O2S2
• Molecular Weight: 373.3 g/mol

Description

“2,5-dichloro-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide” is a chemical compound. It is related to the thiazole class of compounds, which have been found to have diverse biological activities. Thiazoles are found in many potent biologically active compounds, such as antimicrobial, antiretroviral, antifungal, and antineoplastic drugs.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Research has shown that compounds structurally related to 2,5-dichloro-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide can be used as precursors in the synthesis of a wide variety of novel heterocyclic compounds. These compounds have been explored for their anti-inflammatory and analgesic properties, highlighting the potential for the development of new therapeutic agents. For instance, the study by Abu‐Hashem et al. (2020) demonstrates the synthesis of novel benzodifuranyl, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines with significant COX-2 inhibition and anti-inflammatory activity (Abu‐Hashem et al., 2020).

Antimicrobial and Anticancer Activities

Compounds with similar structures have been evaluated for their antimicrobial and anticancer activities, providing a foundation for the development of new drugs. Spoorthy et al. (2021) synthesized a series of compounds and assessed their antimicrobial activity, suggesting the potential of these molecules in combating various bacterial and fungal infections (Spoorthy et al., 2021). Additionally, Abdel-Motaal et al. (2020) explored the anticancer activity of novel heterocycles against the HCT-116 human cancer cell line, identifying several compounds with potent activity (Abdel-Motaal et al., 2020).

Photochromic Properties

The structural framework of 2,5-dichloro-N-(6-ethoxybenzo[d]thiazol-2-yl)thiophene-3-carboxamide is also relevant in the field of materials science, particularly in the development of photochromic systems. Uchida et al. (1990) synthesized 1,2-bis(benzo[b]thiophen-3-yl)ethene derivatives exhibiting thermally irreversible and fatigue-resistant photochromic properties, indicating the potential for creating advanced materials with switchable optical properties (Uchida et al., 1990).